Cas no 90279-78-0 (2-Propenethioic acid, 3-(butylthio)-2-cyano-, O-phenyl ester)

• Product Name: 2-Propenethioic acid, 3-(butylthio)-2-cyano-, O-phenyl ester
• CAS No: 90279-78-0
• MF: C₁₄H₁₅NOS₂
• MW: 277.405000925064
• CID: 790276
• PubChem ID: 71429423
• Update Time: 2025-04-19

2-Propenethioic acid, 3-(butylthio)-2-cyano-, O-phenyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenethioic acid, 3-(butylthio)-2-cyano-, O-phenyl ester
• O-phenyl 3-butylsulfanyl-2-cyanoprop-2-enethioate
• 90279-78-0
• O-Phenyl 3-(butylsulfanyl)-2-cyanoprop-2-enethioate
• DTXSID50848111

• Inchi： 1S/C14H15NOS2/c1-2-3-9-18-11-12(10-15)14(17)16-13-7-5-4-6-8-13/h4-8,11H,2-3,9H2,1H3
• InChI Key： VNPCMMCTOQVZFW-UHFFFAOYSA-N
• SMILES： S(C=C(C#N)C(OC1C=CC=CC=1)=S)CCCC

Computed Properties

• Exact Mass: 277.05950645g/mol
• Monoisotopic Mass: 277.05950645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 90.4Ų